{1-[(5-Bromofuran-2-yl)methyl]piperidin-4-yl}methanol

• IUPAC Name: [1-[(5-bromofuran-2-yl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C11H16BrNO2/c12-11-2-1-10(15-11)7-13-5-3-9(8-14)4-6-13/h1-2,9,14H,3-8H2
• InChI Key: GNXHBKYTYYPOTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)CC2=CC=C(O2)Br
• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• CAS No.: 1249062-32-5

Description

Piperidine derivatives are widely used in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals. They are known for their wide variety of biological activities and are used in different therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It’s a key building block in the synthesis of many organic compounds, including medicinal products.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the biological system they interact with. For example, some piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers.